Cas no 955406-36-7 (benzyl N-(3-hydroxycyclohexyl)carbamate)

• Product Name: benzyl N-(3-hydroxycyclohexyl)carbamate
• CAS No: 955406-36-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD08061945
• CID: 841162
• PubChem ID: 14476840
• Update Time: 2025-10-30

benzyl N-(3-hydroxycyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-BENZYLOXYCARBONYLAMINO-CYCLOHEXANOL
• benzyl N-(3-hydroxycyclohexyl)carbamate
• Benzyl (3-hydroxycyclohexyl)carbamate
• 3-N-Cbz-Aminocyclohexanol
• Benzyl (trans-3-hydroxycyclohexyl)carbamate
• Benzyl ((1S,3S)-3-hydroxycyclohexyl)carbamate
• FYIZIYCXUSGNLZ-UHFFFAOYSA-N
• Benzyl 3-hydroxycyclohexylcarbamate
• 3-benzyloxycarbonylaminocyclohexanol
• Benzyl(3-hydroxycyclohexyl)carbamate
• AK206321
• (3-Hydroxy-cyclohexyl)-carbamic acid benzyl ester
• DTXSID40560799
• SB75288
• MFCD08061945
• benzyl (1R,3R)-(3-hydroxycyclohexyl)carbamate
• SB75289
• SCHEMBL2206808
• 1931963-10-8
• MFCD28902158
• SB75290
• AB6203
• DS-10122
• cis benzyl (3-hydroxycyclohexyl)carbamate
• A898013
• CS-0037998
• MFCD23378488
• EN300-268970
• benzyl N-[cis-3-hydroxycyclohexyl]carbamate
• BENZYL N-[(1R,3R)-3-HYDROXYCYCLOHEXYL]CARBAMATE
• SY312693
• AKOS023600060
• 750649-40-2
• SB75287
• AMY2415
• (1S,3R)-3-(Cbz-amino)cyclohexanol
• 955406-36-7
• SY344243
• benzyl N-[(1S,3R)-3-hydroxycyclohexyl]carbamate
• Benzyln-[cis-3-hydroxycyclohexyl]carbamate

• MDL： MFCD08061945
• Inchi： 1S/C14H19NO3/c16-13-8-4-7-12(9-13)15-14(17)18-10-11-5-2-1-3-6-11/h1-3,5-6,12-13,16H,4,7-10H2,(H,15,17)
• InChI Key： FYIZIYCXUSGNLZ-UHFFFAOYSA-N
• SMILES： OC1CCCC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(3-hydroxycyclohexyl)carbamate

Comprehensive Overview of Benzyl N-(3-hydroxycyclohexyl)carbamate (CAS No. 955406-36-7): Properties, Applications, and Industry Insights

Benzyl N-(3-hydroxycyclohexyl)carbamate (CAS No. 955406-36-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This carbamate derivative combines a benzyl group with a 3-hydroxycyclohexyl moiety, offering versatility in synthetic pathways. Researchers are increasingly exploring its role as an intermediate in drug development, particularly for targeted therapies. The compound's hydroxyl functionality enhances its solubility, making it valuable for formulations requiring improved bioavailability.

Recent studies highlight the compound's relevance in addressing modern healthcare challenges, such as the demand for precision medicine and sustained-release formulations. Its molecular structure allows for modifications that can optimize pharmacokinetic profiles, a hot topic in AI-driven drug discovery platforms. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards—a frequent concern in pharmaceutical GMP manufacturing workflows.

From an industrial perspective, Benzyl N-(3-hydroxycyclohexyl)carbamate aligns with the growing focus on green chemistry principles. Manufacturers are optimizing synthesis routes to reduce waste and energy consumption, responding to ESG (Environmental, Social, and Governance) metrics now prioritized by investors. The compound’s stability under controlled conditions makes it suitable for scale-up production, a key search term among process chemists.

Emerging applications include its use in bioconjugation techniques for antibody-drug conjugates (ADCs), a frontier in oncology research. This connects to trending searches about "next-generation cancer therapeutics." Additionally, its potential in prodrug design—where inactive precursors are metabolized into active drugs—resonates with queries on "improved drug delivery systems."

Quality assurance protocols for CAS No. 955406-36-7 emphasize traceability and impurity profiling, addressing frequent industry questions about "how to ensure compound purity." Advanced characterization methods, including mass spectrometry and X-ray crystallography, provide structural validation, while stability studies under varying pH and temperature conditions cater to formulation scientists’ needs.

In conclusion, Benzyl N-(3-hydroxycyclohexyl)carbamate represents a convergence of innovation in synthetic chemistry and therapeutic development. Its multifaceted applications—from enabling high-throughput screening compatible compounds to serving as a scaffold for neuroprotective agents—position it as a compound of significant scientific and commercial interest. Ongoing research continues to uncover new dimensions of its utility, making it a subject worthy of monitoring in peer-reviewed journals and patent filings.